Cas no 95245-29-7 (1,3-Bis-(1,6-anhydro-2,3-O-isopropylidene-b-D-mannopyranose-4-yloxy)-2-propylamine)

1,3-Bis-(1,6-anhydro-2,3-O-isopropylidene-b-D-mannopyranose-4-yloxy)-2-propylamine structure
95245-29-7 structure
Product Name:1,3-Bis-(1,6-anhydro-2,3-O-isopropylidene-b-D-mannopyranose-4-yloxy)-2-propylamine
CAS No:95245-29-7
MF:C21H33NO10
MW:459.487427473068
CID:799317
PubChem ID:11762275
Update Time:2025-04-19

1,3-Bis-(1,6-anhydro-2,3-O-isopropylidene-b-D-mannopyranose-4-yloxy)-2-propylamine Chemical and Physical Properties

Names and Identifiers

    • 1,3-Bis-(1,6-anhydro-2,3-O-isopropylidene-β-D-mannopyranose-4-yloxy)-2-propylamine
    • 1,3-BIS-(1,6-ANHYDRO-2,3-O-ISOPROPYLIDENE-B-D-MANNOPYRANOS-4-YLOXY)-2-PROPYLAMINE
    • 2-Amino-1,3-bis(1,6-anhydro-2,3-O-isopropylidene-b-D-mannopyranose-4-O-yl)-propane
    • A-D-mannopyranose
    • 1,3-Bis-(1,6-anhydro-2,3-O-isopropylidene-b-D-mannopyranose-4-yloxy)-2-propylamine
    • 1,3-Bis[[(1R,2S,6S,7R,8R)-4,4-dimethyl-3,5,10,11-tetraoxatricyclo[6.2.1.02,6]undecan-7-yl]oxy]propan-2-amine
    • 1,3-Bis(((3aS,4R,7R,8R,8aS)-2,2-dimethylhexahydro-4,7-epoxy[1,3]dioxolo[4,5-c]oxepin-8-yl)oxy)propan-2-amine
    • 95245-29-7
    • 1,3-Bis-(1,6-anhydro-2,3-O-isopropylidene-?-D-mannopyranose-4-yloxy)-2-propylamine
    • W-204127
    • Inchi: 1S/C21H33NO10/c1-20(2)29-14-12(10-7-25-18(27-10)16(14)31-20)23-5-9(22)6-24-13-11-8-26-19(28-11)17-15(13)30-21(3,4)32-17/h9-19H,5-8,22H2,1-4H3/t10-,11-,12-,13-,14+,15+,16+,17+,18-,19-/m1/s1
    • InChI Key: IUJWYZAQTWUKJU-UPQPISDMSA-N
    • SMILES: O1[C@@H]2[C@@H]3[C@H]([C@@H]([C@H]1CO2)OCC(CO[C@@H]1[C@H]2CO[C@@H]([C@@H]4[C@H]1OC(C)(C)O4)O2)N)OC(C)(C)O3

Computed Properties

  • Exact Mass: 459.21000
  • Monoisotopic Mass: 459.21044625g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 6
  • Complexity: 663
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 118Ų

Experimental Properties

  • Melting Point: 131-134°C
  • Solubility: Chloroform, Ethyl Acetate
  • PSA: 118.32000
  • LogP: 0.33480

1,3-Bis-(1,6-anhydro-2,3-O-isopropylidene-b-D-mannopyranose-4-yloxy)-2-propylamine Security Information

1,3-Bis-(1,6-anhydro-2,3-O-isopropylidene-b-D-mannopyranose-4-yloxy)-2-propylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B406025-5mg
1,3-Bis-(1,6-anhydro-2,3-O-isopropylidene-b-D-mannopyranose-4-yloxy)-2-propylamine
95245-29-7
5mg
$ 110.00 2023-04-18
TRC
B406025-10mg
1,3-Bis-(1,6-anhydro-2,3-O-isopropylidene-b-D-mannopyranose-4-yloxy)-2-propylamine
95245-29-7
10mg
$ 184.00 2023-04-18
TRC
B406025-25mg
1,3-Bis-(1,6-anhydro-2,3-O-isopropylidene-b-D-mannopyranose-4-yloxy)-2-propylamine
95245-29-7
25mg
$ 368.00 2023-04-18
Biosynth
MA04494-5 mg
2-Amino-1,3-bis(1,6-anhydro-2,3-O-isopropylidene-b-D-mannopyranose-4-O-yl)-propane
95245-29-7
5mg
$103.20 2023-01-04
Biosynth
MA04494-10 mg
2-Amino-1,3-bis(1,6-anhydro-2,3-O-isopropylidene-b-D-mannopyranose-4-O-yl)-propane
95245-29-7
10mg
$200.20 2023-01-04
Biosynth
MA04494-25 mg
2-Amino-1,3-bis(1,6-anhydro-2,3-O-isopropylidene-b-D-mannopyranose-4-O-yl)-propane
95245-29-7
25mg
$363.75 2023-01-04

1,3-Bis-(1,6-anhydro-2,3-O-isopropylidene-b-D-mannopyranose-4-yloxy)-2-propylamine Production Method

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent